4-Hexen-1-ol, (4Z)-

• IUPAC Name: hex-4-en-1-ol
• InChI: InChI=1S/C6H12O/c1-2-3-4-5-6-7/h2-3,7H,4-6H2,1H3
• InChI Key: VTIODUHBZHNXFP-UHFFFAOYSA-N
• Canonical SMILES: CC=CCCCO
• Molecular Formula: C6H12O
• DSSTOX Substance ID: DTXSID30862476
• Molecular Weight: 100.16 g/mol
• CAS RN: 6126-50-7, 928-91-6

Description

4-Hexen-1-ol, (4Z)- is a natural product found in Gossypium hirsutum with data available.

Scientific Research Applications

• Synthesis and Transformation : (E)‐4‐Hexen‐1‐ol has been synthesized through a series of reactions including addition, elimination, and Grignard reactions, highlighting its potential in organic synthesis (Paul, Riobé, & Maumy, 2003).

• Catalysis and Oxidation Reactions : The oxidation of hexenols, including 4-hexen-1-ol, using supported gold and palladium catalysts, shows that manipulating catalyst composition and reaction conditions can control selectivity in molecules with multiple functional groups (Alshammari et al., 2013).

• Enzymatic Oxidation : Chloroperoxidase from Caldariomyces fumago has been used for the oxidation of hexen-1-ols, including 4-hexen-1-ol, demonstrating its utility in biocatalytic transformations (Lindborg, Tanskanen, & Kanerva, 2009).

• Photoreactions : Studies on the irradiation of 4-cyanopyridine in the presence of hexen-1-ols, such as 4-hexen-1-ol, reveal insights into reaction mechanisms under different conditions, important for understanding photochemical transformations (Caronna, Clerici, Coggiola, & Morrocchi, 1981).

• Gas Phase Reactions : The kinetics and mechanisms of gas-phase reactions of hexenols with ozone have been studied, offering valuable information for atmospheric chemistry and environmental studies (Lin et al., 2016).

• Selective Dehydrogenation : Research on the dehydrogenation of unsaturated alcohols, such as cis-3-hexen-1-ol, in a palladium membrane reactor, provides insights into reaction mechanisms and product formation, relevant for chemical engineering applications (Sato, Yokoyama, Miki, & Itoh, 2007).

• Stereoselective Cyclization : Studies on the oxyselenylation of hexen-1-ols, including 4-hexen-1-ol, demonstrate the potential for stereoselective synthesis in organic chemistry (Inoue, Murata, & Suzuki, 1994).

• Reaction Kinetics with OH Radicals : The kinetics and mechanisms of reactions of hexenols with OH radicals, including 4-hexen-1-ol, are crucial for understanding atmospheric chemistry and environmental impacts (Gai et al., 2015).